Cas no 2172213-26-0 (1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2172213-26-0
• MF: C₁₈H₃₁NO₅
• MW: 341.442445993423
• CID: 6436491
• PubChem ID: 165602227
• Update Time: 2025-07-27

1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid
• 2172213-26-0
• EN300-1630179

• Inchi： 1S/C18H31NO5/c1-12-8-13(2)10-17(9-12,14(20)21)18(23)6-7-19(11-18)15(22)24-16(3,4)5/h12-13,23H,6-11H2,1-5H3,(H,20,21)
• InChI Key： CEODLMOSJRSMSS-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1(C(=O)O)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 341.22022309g/mol
• Monoisotopic Mass: 341.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid

Introduction to 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid (CAS No. 2172213-26-0)

1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid, identified by its CAS number 2172213-26-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pyrrolidine core and a cyclohexane moiety, both of which are strategically positioned to interact with biological targets. The presence of a tert-butoxy carbonyl (Boc) group and a hydroxypyrrolidine unit further enhances its potential as a synthetic intermediate or a lead compound in drug discovery initiatives.

The structural features of 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid make it an intriguing candidate for further exploration in the development of novel therapeutic agents. The Boc group serves as a protective group for the hydroxyl functionality, allowing for selective modifications during synthetic pathways. This protective mechanism is particularly valuable in multi-step organic synthesis, where orthogonal reactions are required to introduce other functional groups without interfering with existing ones.

The pyrrolidine ring is a common pharmacophore in many biologically active molecules, including protease inhibitors and kinase inhibitors. Its three-dimensional structure provides the necessary spatial orientation for optimal binding to target enzymes or receptors. In contrast, the dimethylcyclohexane moiety contributes to the overall steric profile of the molecule, influencing its solubility and metabolic stability. These structural elements collectively contribute to the compound's potential as a scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have shown that molecules containing a pyrrolidine core often exhibit strong interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The hydroxypyrrolidine unit in particular has been identified as a key moiety for hydrogen bonding interactions, which can enhance binding specificity.

The tert-butoxy carbonyl (Boc) group not only protects the hydroxyl functionality but also influences the reactivity of the molecule during synthetic transformations. This protective group can be removed under acidic conditions, allowing for subsequent modifications such as coupling reactions with amino acids or other nucleophiles. Such versatility makes 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid a valuable building block in peptide synthesis and other medicinal chemistry applications.

In the context of drug discovery, the development of novel scaffolds that combine multiple pharmacophoric elements is essential for achieving high affinity and selectivity towards biological targets. The structural complexity of 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid positions it as a promising candidate for further optimization through structure-based drug design approaches. By leveraging computational tools and experimental validation, researchers can fine-tune its properties to enhance its pharmacological profile.

One particularly interesting aspect of this compound is its potential application in the development of enzyme inhibitors. Pyrrolidine-based inhibitors have shown efficacy against various therapeutic targets, including proteases and kinases that play critical roles in disease pathogenesis. The hydroxypyrrolidine unit can form hydrogen bonds with key residues in the active site of target enzymes, while the cyclohexane moiety provides steric hindrance that prevents off-target interactions. Such features are crucial for developing drugs with high specificity and low toxicity.

The use of tert-butoxy carbonyl (Boc) protection allows for controlled modifications during synthetic routes, enabling chemists to introduce additional functional groups without compromising the integrity of the core structure. This flexibility is particularly important in medicinal chemistry where iterative design processes are often required to optimize lead compounds. The ability to selectively protect and deprotect functional groups makes 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid a versatile tool in synthetic organic chemistry.

Recent studies have also highlighted the importance of metabolic stability in drug candidates. The dimethylcyclohexane moiety contributes to the overall lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing this structural element, researchers can enhance the pharmacokinetic profile of drug candidates derived from this scaffold.

In conclusion, 1-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-3,5-dimethylcyclohexane-1-carboxylic acid (CAS No. 2172213-26-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with high affinity and selectivity towards biological targets. The combination of protective groups like the Boc moiety, pharmacophoric units such as the pyrrolidine ring,and metabolic considerations ensures that this compound has significant potential in drug discovery initiatives.